Cas no 113369-05-4 (TETRAPENTYLAMMONIUM METHANESULFONATE)

113369-05-4 structure
Product name:TETRAPENTYLAMMONIUM METHANESULFONATE
TETRAPENTYLAMMONIUM METHANESULFONATE Chemical and Physical Properties
Names and Identifiers
-
- TETRAPENTYLAMMONIUM METHANESULFONATE
- Methanesulfonic acid tetrapentylammonium salt
- methanesulfonate,tetrapentylazanium
- Methanesulfonic acid tetrapentylammonium salt
- SCHEMBL306115
- 113369-05-4
- N,N,N-Tripentylpentan-1-aminium methanesulfonate
- methanesulfonate;tetrapentylazanium
- DTXSID10549632
-
- Inchi: InChI=1S/C20H44N.CH4O3S/c1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4;1-5(2,3)4/h5-20H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
- InChI Key: BRILRNUCXDTOGA-UHFFFAOYSA-M
- SMILES: CS([O-])(=O)=O.C([N+](CCCCC)(CCCCC)CCCCC)CCCC
Computed Properties
- Exact Mass: 393.32791
- Monoisotopic Mass: 393.32766553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 234
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- Melting Point: 48-51 °C(lit.)
- PSA: 57.2
TETRAPENTYLAMMONIUM METHANESULFONATE Security Information
- WGK Germany:3
- Safety Instruction: 22-24/25
- FLUKA BRAND F CODES:3-10
TETRAPENTYLAMMONIUM METHANESULFONATE Related Literature
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Fei Bu,Shou-Jun Xiao CrystEngComm, 2010,12, 3385-3387
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Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926
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Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
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Yanyan Lv,Lei Li,Yi Zhou,Miao Yu,Jianquan Wang,Jianxin Liu,Jiagui Zhou,Zongqing Fan,Ziqiang Shao RSC Adv., 2017,7, 43512-43520
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Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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Nithya Velusamy,Anupama Binoy,Kondapa Naidu Bobba,Divya Nedungadi,Nandita Mishra Chem. Commun., 2017,53, 8802-8805
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Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
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Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
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Junbo Li,Jianlong Zhao,Jiayu Gao,Ju Liang,Wenlan Wu,Lijuan Liang New J. Chem., 2016,40, 7222-7228
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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